Cas no 1805444-38-5 (6-Amino-2-bromopyridine-3-acetic acid)
6-Amino-2-bromopyridine-3-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-2-bromopyridine-3-acetic acid
-
- Inchi: 1S/C7H7BrN2O2/c8-7-4(3-6(11)12)1-2-5(9)10-7/h1-2H,3H2,(H2,9,10)(H,11,12)
- InChI Key: XJRLPOZKWPGOIV-UHFFFAOYSA-N
- SMILES: BrC1C(=CC=C(N)N=1)CC(=O)O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 177
- XLogP3: 1
- Topological Polar Surface Area: 76.2
6-Amino-2-bromopyridine-3-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029016407-250mg |
6-Amino-2-bromopyridine-3-acetic acid |
1805444-38-5 | 95% | 250mg |
$931.00 | 2022-04-01 | |
| Alichem | A029016407-1g |
6-Amino-2-bromopyridine-3-acetic acid |
1805444-38-5 | 95% | 1g |
$2,779.20 | 2022-04-01 |
6-Amino-2-bromopyridine-3-acetic acid Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
Additional information on 6-Amino-2-bromopyridine-3-acetic acid
Introduction to 6-Amino-2-bromopyridine-3-acetic acid (CAS No. 1805444-38-5)
6-Amino-2-bromopyridine-3-acetic acid is a versatile heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its unique structural properties and potential applications. With the CAS number 1805444-38-5, this compound is recognized for its role as a key intermediate in the synthesis of various biologically active molecules. Its molecular structure, featuring both amino and carboxylic acid functional groups, makes it a valuable building block for the development of novel therapeutic agents.
The compound belongs to the pyridine family, which is well-documented for its wide-ranging pharmacological activities. Pyridine derivatives have been extensively studied for their roles in treating diseases such as cancer, infectious diseases, and neurological disorders. The presence of a bromine atom at the 2-position of the pyridine ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other synthetic transformations. This reactivity is particularly useful in medicinal chemistry where precise structural modifications can lead to improved drug efficacy and selectivity.
In recent years, 6-Amino-2-bromopyridine-3-acetic acid has been explored in the development of targeted therapies. One notable area of research involves its use in creating small-molecule inhibitors that interact with specific biological targets. For instance, studies have demonstrated its potential in designing inhibitors for kinases and other enzymes involved in cancer progression. The carboxylic acid moiety can be utilized to form esters or amides, enabling the attachment of pharmacophores that enhance binding affinity and reduce toxicity.
Another significant application of 6-Amino-2-bromopyridine-3-acetic acid lies in its role as a precursor for synthesizing peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. By incorporating this compound into the synthetic pathway, researchers can develop molecules that exhibit improved pharmacokinetic profiles. This approach has been particularly promising in the treatment of inflammatory diseases and autoimmune disorders.
The brominated pyridine core also makes 6-Amino-2-bromopyridine-3-acetic acid a valuable scaffold for photopharmacology applications. Photopharmacological agents are designed to respond to light stimuli, allowing for spatial and temporal control over drug activity. This technology has opened new avenues in precision medicine, where targeted therapy can be achieved by irradiating specific tissues with light. The bromine atom at the 2-position facilitates modifications that enable photoactivatable linkers, which can be designed to release active drugs upon exposure to light.
Recent advancements in computational chemistry have further enhanced the utility of 6-Amino-2-bromopyridine-3-acetic acid. Molecular modeling techniques allow researchers to predict how different substituents will affect the compound's biological activity. This predictive power has accelerated the discovery process by enabling virtual screening of vast libraries of potential drug candidates before conducting expensive wet-lab experiments. Such innovations are crucial in modern drug discovery pipelines, where efficiency and cost-effectiveness are paramount.
The synthesis of 6-Amino-2-bromopyridine-3-acetic acid itself is an area of active interest. Researchers have developed several efficient synthetic routes that optimize yield and purity while minimizing hazardous byproducts. These methods often involve multi-step processes starting from readily available pyridine derivatives. The development of greener synthetic protocols aligns with global efforts to reduce the environmental impact of chemical manufacturing, ensuring that future production processes are sustainable and scalable.
In conclusion, 6-Amino-2-bromopyridine-3-acetic acid (CAS No. 1805444-38-5) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse applications, from serving as an intermediate in synthesizing biologically active molecules to being a key component in innovative therapeutic strategies such as peptidomimetics and photopharmacology. As research continues to evolve, the importance of this compound is expected to grow, driving further innovation in medicinal chemistry and chemical biology.
1805444-38-5 (6-Amino-2-bromopyridine-3-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)